2-((4-Fluorophenyl)sulfonyl)-1-(4-(6-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfonyl-1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H20FN3O4S2/c1-28-15-4-7-17-18(12-15)29-20(22-17)24-10-8-23(9-11-24)19(25)13-30(26,27)16-5-2-14(21)3-6-16/h2-7,12H,8-11,13H2,1H3
• InChI Key: WNHYJQQFSJRQNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)CS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H20FN3O4S2
• Molecular Weight: 449.5 g/mol

Description

2-((4-Fluorophenyl)sulfonyl)-1-(4-(6-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H20FN3O4S2 and its molecular weight is 449.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

Researchers have developed methods for synthesizing and characterizing compounds related to "2-((4-Fluorophenyl)sulfonyl)-1-(4-(6-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone," focusing on their structural properties and potential as intermediates in chemical reactions. For example, electrochemical synthesis techniques have been employed to generate new arylthiobenzazoles, indicating the role of similar compounds in facilitating electrochemical reactions through Michael addition reactions with 2-SH-benzazoles (Amani & Nematollahi, 2012). Moreover, the crystal structure, conformational stability, and vibrational frequencies of related fluoro-substituted compounds have been thoroughly studied, revealing insights into their geometric and electronic properties (Tanişli et al., 2017).

Antimicrobial Activity

The antimicrobial efficacy of derivatives has been a subject of extensive research. Compounds structurally similar to "this compound" have been synthesized and tested against various microbial strains. These studies underscore the potential of such compounds in developing new antimicrobial agents with specific activity profiles. For instance, novel derivatives have been evaluated for their antibacterial activities, highlighting the significance of the fluoro-substituted moiety in enhancing antimicrobial efficacy (Qi, 2014).

Interaction with Biological Systems

Research has also explored the interaction of similar compounds with biological systems, including their binding to proteins and potential cytotoxic effects. Studies on synthesized compounds' spectroscopic characterization, cytotoxic studies, and molecular docking highlight their pharmacokinetic nature and potential for further biological applications (Govindhan et al., 2017). Additionally, the atmospheric pressure plasma treatment (APPT) of drug molecules like these has been investigated, revealing modifications in their chemical structure and potential for creating new pharmacologically active photoproducts (Tanişli et al., 2017).